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Compound of Interest

Compound Name: Glycine tert-butyl ester

Cat. No.: B1329911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycine tert-butyl ester hydrochloride is a widely utilized reagent in organic synthesis,

particularly in peptide chemistry and the development of pharmaceuticals. Its role as a

protected amino acid makes it a valuable building block in the construction of complex

molecules. However, as with any chemical substance, a thorough understanding of its potential

hazards and the implementation of appropriate safety protocols are paramount to ensure the

well-being of laboratory personnel and the integrity of research.

This technical guide provides a comprehensive overview of the safety and handling

precautions for Glycine tert-butyl ester hydrochloride, compiled from available safety data

sheets and chemical databases. It is intended to equip researchers, scientists, and drug

development professionals with the knowledge necessary to work with this compound safely.

Hazard Identification and Classification
There are some discrepancies in the classification of Glycine tert-butyl ester hydrochloride

across different suppliers and databases. While some sources indicate no known hazards, a

significant number of notifications to the ECHA Classification & Labelling (C&L) Inventory

classify it as an irritant.[1] Therefore, it is prudent to handle this compound with the assumption

that it may cause skin, eye, and respiratory irritation.
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The following table summarizes the GHS classification information based on the more

conservative data available.

Table 1: GHS Hazard Classification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Skin

Corrosion/Irritatio

n

2

H315: Causes

skin irritation[1]

[2]

GHS07 Warning[1][2]

Serious Eye

Damage/Eye

Irritation

2A

H319: Causes

serious eye

irritation[1][2]

GHS07 Warning[1][2]

Specific Target

Organ Toxicity -

Single Exposure

(Respiratory

Tract Irritation)

3

H335: May

cause respiratory

irritation[1][2]

GHS07 Warning[1][2]

Precautionary Statements:[1][2]

Prevention: P261, P264, P271, P280

Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,

P362

Storage: P403+P233, P405

Disposal: P501

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₆H₁₄ClNO₂ [1][3]

Molecular Weight 167.63 g/mol [1][3]

Appearance
White crystalline powder or

solid
[4][5][6]

Melting Point 138 - 142 °C (280.4 - 287.6 °F) [4]

Solubility Soluble in water and methanol. [2]

Hygroscopicity Hygroscopic [5]

Toxicology Profile
Detailed toxicological studies on Glycine tert-butyl ester hydrochloride are not widely

available in the public domain. However, based on available safety data sheets, the acute

toxicity is considered to be low.

Table 3: Acute Toxicity Data

Route of
Exposure

Endpoint Value Remarks Reference

Oral ATE > 2000 mg/kg

Based on ATE

data, the

classification

criteria are not

met.

[4]

Dermal ATE > 2000 mg/kg

Based on ATE

data, the

classification

criteria are not

met.

[4]

ATE: Acute Toxicity Estimate
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Experimental Protocols for Safety Assessment
While specific experimental reports on the toxicology of Glycine tert-butyl ester hydrochloride

were not found, the following are generalized methodologies based on OECD guidelines for

assessing the types of hazards identified.

Acute Oral Toxicity (Following OECD Guideline 423)

Objective: To determine the acute oral toxicity of the substance.

Test Animals: Typically, rodents (e.g., rats or mice) of a single sex are used.

Procedure: A single dose of the substance is administered by gavage to the animals. The

animals are observed for a period of 14 days for signs of toxicity and mortality.

Endpoint: The LD50 (the dose that is lethal to 50% of the test population) is estimated. For

Glycine tert-butyl ester hydrochloride, the ATE suggests an LD50 > 2000 mg/kg.[4]

Skin Irritation (Following OECD Guideline 404)

Objective: To assess the potential of the substance to cause skin irritation.

Test System: Typically, albino rabbits are used.

Procedure: A small amount of the test substance is applied to a shaved patch of skin on the

back of the animal and covered with a gauze patch. The patch is removed after a specified

period (usually 4 hours), and the skin is evaluated for signs of irritation (erythema and

edema) at various time points.

Endpoint: The substance is classified as a skin irritant if it produces a certain level of skin

reaction.

Eye Irritation (Following OECD Guideline 405)

Objective: To determine the potential of the substance to cause serious eye irritation.

Test System: Typically, albino rabbits are used.
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Procedure: A small amount of the substance is instilled into one eye of the animal. The other

eye serves as a control. The eyes are examined for signs of irritation (redness, swelling,

corneal opacity) at specific intervals.

Endpoint: The substance is classified as a serious eye irritant based on the severity and

persistence of the observed eye reactions.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize exposure and

maintain the quality of the compound.

Engineering Controls:

Work in a well-ventilated area.[5][7] Use a chemical fume hood if dusts are generated.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[7]

Respiratory Protection: If engineering controls are not sufficient to control airborne dust, a

NIOSH-approved respirator for dusts should be worn.[7]

Handling Procedures:

Avoid contact with skin and eyes.[4][5]

Avoid inhalation of dust.[4][7]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in the laboratory.

Storage Conditions:

Keep the container tightly closed.[4][7]
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Store in a dry, cool, and well-ventilated place.[4]

Some sources recommend storage at or below 5°C (41°F).[7]

The compound is hygroscopic; protect from moisture.[5]

Incompatible with strong oxidizing agents and bases.[4][7]

First Aid Measures
In the event of exposure, immediate and appropriate first aid should be administered.

Table 4: First Aid Procedures
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Route of Exposure Procedure Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek medical

attention.

[7]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Seek medical

attention if irritation persists.

[7]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[4][5][7]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water. Seek

medical attention.

[7]

Accidental Release Measures
Small Spills: Use appropriate tools to sweep up the material and place it in a suitable

container for disposal.[7] Avoid generating dust.

Large Spills: Evacuate the area. Wear appropriate PPE. Use a shovel to place the material

into a convenient waste disposal container.[7]

Prevent entry into waterways, sewers, basements, or confined areas.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7]

Specific Hazards Arising from the Chemical: Thermal decomposition can produce toxic

fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[7]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[7]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[7]

Visualization of Safety Protocols
Safety and Handling Workflow
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Risk Assessment

Hierarchy of Controls

Handling & Storage

Emergency Procedures

Identify Hazards
(Irritant)

Assess Risks of Exposure

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

Safe Handling Procedures
(Avoid Dust, Contact)

Proper Storage
(Cool, Dry, Tightly Closed) Spill Response First Aid Measures

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of Glycine tert-
butyl ester hydrochloride.

First Aid Decision Tree
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water Flush Eyes for 15 min Rinse Mouth with Water

Seek Medical Attention

If breathing is difficult If irritation persists Immediately

Click to download full resolution via product page

Caption: A decision tree outlining the initial first aid response to different routes of exposure to

Glycine tert-butyl ester hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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